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Compound of Interest

N-Hydroxy-4-
Compound Name:
methylbenzenesulfonamide

Cat. No. B178281

For researchers, scientists, and drug development professionals, ensuring safe handling of
laboratory chemicals is paramount. This document provides immediate safety, operational, and
disposal guidance for N-Hydroxy-4-methylbenzenesulfonamide (CAS No. 1593-60-8).

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name N-Hydroxy-4-methylbenzenesulfonamide
CAS Number 1593-60-8

Molecular Formula C7HINO3S

Molecular Weight 187.22 g/mol

GHS Signal Word Danger

H228: Flammable solidH315: Causes skin

irritationH319: Causes serious eye irritation

GHS Hazard Statements

Personal Protective Equipment (PPE)
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Based on the known hazards, the following personal protective equipment is mandatory when
handling N-Hydroxy-4-methylbenzenesulfonamide to prevent skin and eye contact.

Protection Type Specific Recommendation

) Chemical-resistant, impervious gloves (e.g.,
Hand Protection o
nitrile rubber).

Safety glasses with side-shields or chemical
) safety goggles. A face shield may be required
Eye/Face Protection N _ _
for larger quantities or when there is a risk of

splashing.

Laboratory coat. For larger scale operations,
Skin and Body Protection consider additional protective clothing to prevent

skin exposure.

Use in a well-ventilated area. If dusts are
) ) generated and ventilation is inadequate, a
Respiratory Protection ] ]
NIOSH-approved respirator for dusts is

required.

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Preparation:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling the solid form to minimize inhalation of any dust.

o Ensure that an eyewash station and safety shower are readily accessible.

o Before starting, clear the workspace of any unnecessary items and ensure all required
equipment is within reach.

2. Handling the Chemical:
» Don the appropriate PPE as specified in the table above.

o When weighing or transferring the solid, do so carefully to avoid generating dust.
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« If preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Keep containers tightly closed when not in use.[1]

3. In Case of a Spill:

o Evacuate the immediate area if a significant amount is spilled.

o For small spills, and while wearing appropriate PPE, cover the spill with an inert absorbent
material.

e Collect the absorbed material into a suitable container for disposal.
o Clean the affected area thoroughly.

e Avoid generating dust during cleanup.[1]

4. First Aid Measures:

« If on skin: Immediately wash with plenty of soap and water. If skin irritation occurs, seek
medical advice.[2]

« If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2]

« If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste materials containing N-Hydroxy-4-methylbenzenesulfonamide must be treated as
hazardous waste.

e Chemical Waste:

o Dispose of the chemical and any contaminated materials in a designated, labeled
hazardous waste container.
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o Do not mix with other waste streams unless compatibility is known.

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent.

[¢]

The rinsate should be collected and disposed of as hazardous waste.
o Once cleaned, the container can be disposed of according to institutional guidelines.

Visualizing the Handling Workflow

The following diagram illustrates the standard operating procedure for safely handling N-
Hydroxy-4-methylbenzenesulfonamide in a laboratory setting.
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Caption: Workflow for handling N-Hydroxy-4-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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